Cas no 12236-10-1 (Disperse Red 91)
Disperse Red 91 structure
Product Name:Disperse Red 91
CAS No:12236-10-1
MF:C20H21NO5
MW:355.384445905685
CID:86762
Update Time:2026-05-14
Disperse Red 91 Chemical and Physical Properties
Names and Identifiers
-
- Disperse Red 91
- 1-amino-4-hydroxy-2-[(6-hydroxyhexyl)oxy]anthracene-9,10-dione
-
- Inchi: InChI=1S/C20H21NO5/c21-18-15(26-10-6-2-1-5-9-22)11-14(23)16-17(18)20(25)13-8-4-3-7-12(13)19(16)24/h3-4,7-8,11,22-23H,1-2,5-6,9-10,21H2
- InChI Key: RQLMZSLFKGNXTO-UHFFFAOYSA-N
- SMILES: OCCCCCCOC1C=C(O)C2C(C3=CC=CC=C3C(=O)C=2C=1N)=O
Computed Properties
- Exact Mass: 355.14203
- Monoisotopic Mass: 355.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 12
- XLogP3: 3.6
- Topological Polar Surface Area: 110A^2
Experimental Properties
- Density: 1.347
- Boiling Point: 638.6 °C at 760 mmHg
- Flash Point: 340 °C
- Refractive Index: 1.649
- PSA: 109.85
- LogP: 3.26250
Disperse Red 91 Related Literature
-
Haiyan Mao,Chaoxia Wang,Youjiang Wang New J. Chem. 2015 39 3543
-
Haiyan Mao,Siyu Qiang,Yan Xu,Chaoxia Wang New J. Chem. 2017 41 619
12236-10-1 (Disperse Red 91) Related Products
- 59787-78-9(Disperse Red 53)
- 2379-90-0(Disperse Red 4)
- 17418-58-5(Disperse Red 60)
- 12223-37-9(Disperse Red 60)
- 70956-30-8(Solvent Red 146)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk